Cas no 470661-04-2 (2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI))

2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI) structure
470661-04-2 structure
Product name:2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI)
CAS No:470661-04-2
MF:C8H11NO
MW:137.179042100906
CID:1018534
PubChem ID:542874

2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI)
    • XSKYBQAEEJMMIB-UHFFFAOYSA-N
    • 2-Isopropyl-2-azabicyclo[2.2.0]hex-5-en-3-one #
    • 5-Isopropyl-5-azabicyclo(2.2.0)hex-2-ene-6-one
    • 470661-04-2
    • Inchi: InChI=1S/C8H11NO/c1-5(2)9-7-4-3-6(7)8(9)10/h3-7H,1-2H3
    • InChI Key: XSKYBQAEEJMMIB-UHFFFAOYSA-N
    • SMILES: CC(C)N1C2C=CC2C1=O

Computed Properties

  • Exact Mass: 137.08400
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų
  • XLogP3: 0.7

Experimental Properties

  • PSA: 20.31000
  • LogP: 0.72950

2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI) Related Literature

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